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Compound of Interest

Compound Name: Benzyltrimethylammonium fluoride

Cat. No.: B3423948

An In-depth Technical Guide to the Physical Properties of Benzyltrimethylammonium
Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of benzyltrimethylammonium fluoride. It is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize or are considering
this reagent in their work. The guide includes a detailed summary of its physical characteristics,
experimental protocols for its synthesis, and key safety and handling information.

Core Physical and Chemical Properties

Benzyltrimethylammonium fluoride is a quaternary ammonium salt that serves as a soluble
source of fluoride ions in organic solvents.[1] It is most commonly available and used in its
hydrate form due to its hygroscopic nature.[1][2][3] The anhydrous form is not practically
obtainable as attempts to remove the water of hydration typically lead to decomposition.[1] Its
primary application in organic synthesis is the cleavage of silyl ether protecting groups.[1][2]

The physical and chemical properties of benzyltrimethylammonium fluoride and its hydrate
are summarized in the table below.
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Property

Value

Reference(s)

Molecular Formula

C1oH16FN (Anhydrous)
C10H18FNO (Hydrate)

[2]14](5]

169.24 g/mol (Anhydrous)

Molecular Weight [2][5][6]
187.25 g/mol (Hydrate)
Colorless or white crystalline

Appearance , [4]
solid.

Melting Point 181-183 °C (for the hydrate). [1107]

. . Not applicable; decomposes

Boiling Point , [8]
upon heating.
Soluble in water and organic

Solubility solvents such as alcohols and [4]
ethers.

- Stable under dry and dark
Stability [2][4]

conditions. It is hygroscopic.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of

benzyltrimethylammonium fluoride.

e 1H NMR: In DMSO-ds, characteristic peaks appear at approximately 3.02 ppm (singlet, 9H,
N(CHs)3) and 4.54 ppm (singlet, 2H, CH2).[9]

e 13C NMR: Data for the hydrate is available and can be used for structural confirmation.[10]

[11]

e 19F NMR: As a source of fluoride ions, °F NMR is a key technique for studying its reactions.

The chemical shift is highly sensitive to the local chemical environment.[12]

Experimental Protocols
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Synthesis of Benzyltrimethylammonium Fluoride
Hydrate

The most common method for synthesizing benzyltrimethylammonium fluoride hydrate is
through a halide exchange reaction.[2]

Reaction: CeHsCH2N(CH3)3Cl + KF - CeHsCH2N(CH3s)sF + KCI

Materials:

Benzyltrimethylammonium chloride

Potassium fluoride (or another fluoride source like NaF or AgF)[2][9]

Deionized water

Ethanol

Procedure:

» Dissolve benzyltrimethylammonium chloride in deionized water.

o Gradually add a stoichiometric equivalent of potassium fluoride to the solution while stirring
continuously.

e Heat the reaction mixture to between 50-70 °C to increase the reaction rate, with careful
temperature monitoring to prevent decomposition.[2]

o After the reaction is complete, the product can be isolated.

 Purification (Recrystallization): The crude product can be purified by recrystallization from an
ethanol/water mixture (e.g., 4:1 v/v) to yield needle-like crystals of high purity.[2]

 Purification (lon Exchange): To remove chloride impurities, the product can be passed
through a strong anion exchange resin.[2]

o The final product, benzyltrimethylammonium fluoride hydrate, should be stored in a dry
environment due to its hygroscopic nature.
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Synthesis of Benzyltrimethylammonium Fluoride Hydrate
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Caption: Workflow for the synthesis of benzyltrimethylammonium fluoride hydrate.

Application Protocol: Cleavage of Silyl Ethers
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Benzyltrimethylammonium fluoride is highly effective for the deprotection of silyl ethers, a
common protecting group for hydroxyl functionalities.[2]

General Reaction: R-O-SiR's + [CeHsCH2N(CH3)3]*F~ - R-OH + F-SiR's + [CeHsCH2N(CH3s)s3]*+
Materials:

 Silyl-protected alcohol

o Benzyltrimethylammonium fluoride hydrate

e Anhydrous organic solvent (e.g., THF, acetonitrile)

Procedure:

o Dissolve the silyl-protected alcohol in an appropriate anhydrous organic solvent under an
inert atmosphere (e.g., nitrogen or argon).

o Add benzyltrimethylammonium fluoride hydrate to the solution. The reaction is typically
run at room temperature.

e Monitor the reaction progress using thin-layer chromatography (TLC) or another suitable
analytical technique.

» Upon completion, quench the reaction with a suitable reagent (e.g., water or a saturated
agueous solution of ammonium chloride).

o Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous
salt (e.g., Na2SO4 or MgSOa), and concentrate it under reduced pressure.

 Purify the resulting alcohol product using column chromatography or another appropriate
method.
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Caption: General workflow for the deprotection of silyl ethers.

Safety and Handling

Benzyltrimethylammonium fluoride is a hazardous substance and requires careful handling.
[13]

» Hazard Classification: It is classified as an irritant, causing skin, eye, and respiratory system
irritation.[4][5][13]
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e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[5][13]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[4][13]
o Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat.[4][13]

» Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood. If dust
is generated, a NIOSH-approved respirator is recommended.[4][13][14]

Handling and Storage:
» Store in a tightly closed container in a dry, well-ventilated place.[4][13]
¢ Avoid contact with strong oxidizing agents and acids.[4]

e Wash hands thoroughly after handling.[13]

Safe Handling Protocol

Personal Protective Equipment Handling Procedures Storage In Case of Exposure

safety Goggles M Nivite Gloves Wash Hands After Use | Tightly Closed Container | | Dry, Ventilated Area

Skin Contact:
‘Wash with Soap & Water

Seek Medical Attention

Click to download full resolution via product page

Caption: Key safety and handling protocols for benzyltrimethylammonium fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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